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Compound of Interest

Compound Name:
4-(4-methoxyphenyl)tetrahydro-

2H-pyran-4-carbonitrile

Cat. No.: B1298605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The pyran scaffold is a privileged structure in medicinal chemistry, forming the core of

numerous bioactive compounds with a wide array of therapeutic applications. The validation of

the biological targets of novel pyran derivatives is a critical step in the drug discovery pipeline,

providing the necessary evidence to advance promising candidates. This guide offers an

objective comparison of the performance of recently developed pyran derivatives against their

biological targets, supported by experimental data and detailed methodologies.

Quantitative Data Summary
The inhibitory activities of novel pyran derivatives against their respective biological targets are

summarized below, alongside established inhibitors for comparison. This data provides a

quantitative measure of their potency.
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Biological
Target

Novel Pyran
Derivative

Derivative IC50
(µM)

Established
Alternative

Alternative
IC50 (µM)

Cyclooxygenase-

2 (COX-2)

Azido analogue

of Rofecoxib
0.196[1] Rofecoxib 0.018[2]

Tyrosinase

Kojic acid fused

2-amino-3-

cyano-4H-pyran

(Compound 6b)

7.69 Kojic Acid 23.64

HIV-1 Integrase

3-Hydroxy-pyran-

4-one derivative

(HPCAR-28)

Low nanomolar

range
Raltegravir 0.015[3]

Succinate

Dehydrogenase

(SDH)

Pyran derivative

2e

EC50 better than

Fluopyram[4]
Fluopyram

EC50 of 3.35 for

F. virguliforme[5]

SARS-CoV-2

Main Protease

(Mpro)

Pyrano[2,3-

c]pyrazole

(Compound 18)

27.8 (µg/mL)[6] Tipranavir 13.32 (µg/mL)[6]

Signaling Pathway and Experimental Workflow
Visualizations
Understanding the mechanism of action and the experimental approach to target validation is

crucial. The following diagrams, generated using Graphviz, illustrate the key signaling

pathways and experimental workflows.
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Prostaglandin Synthesis

Arachidonic Acid COX-2 PGG2 PGH2 PGE2 Inflammation
(Pain, Fever, Swelling)

 stimulates

Pyran Derivative
(COX-2 Inhibitor)

 inhibits

Rofecoxib
 inhibits

Melanin Synthesis

L-Tyrosine
Tyrosinase L-DOPA

Dopaquinone Melanin
(Hyperpigmentation)

Pyran Derivative
(Tyrosinase Inhibitor)

 inhibits

Kojic Acid
 inhibits
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Viral RNA

Reverse
Transcriptase

Viral DNA

HIV-1 Integrase

Integration

 catalyzes

Host Cell DNA

Provirus

Viral Replication

Pyran Derivative
(Integrase Inhibitor)

 inhibits

Raltegravir

 inhibits
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Mitochondrial Respiration

Succinate
Succinate

Dehydrogenase
(Complex II) Fumarate

Electron Transport Chain donates electrons to ATP Production

Pyran Derivative
(SDH Inhibitor)

 inhibits

Fluopyram
 inhibits
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Viral RNA

Translation

Polyprotein

SARS-CoV-2 Mpro

 cleaved by

Functional Viral Proteins

Viral Replication

Pyran Derivative
(Mpro Inhibitor)

 inhibits

Tipranavir

 inhibits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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